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Compound of Interest

Compound Name: Avilamycin

Cat. No.: B193671

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-resistance profile of avilamycin
with other antibiotics, supported by experimental data. Avilamycin, an orthosomycin antibiotic,
is utilized in veterinary medicine to promote growth and prevent necrotic enteritis.
Understanding its cross-resistance patterns is crucial for effective antimicrobial stewardship
and for anticipating the potential clinical utility of structurally related compounds.

Executive Summary

Avilamycin exhibits a narrow spectrum of cross-resistance, primarily confined to the
structurally similar orthosomycin antibiotic, evernimicin. This is attributed to their shared
mechanism of action and binding site on the bacterial ribosome. Studies have consistently
shown a lack of cross-resistance between avilamycin and other major antibiotic classes. This
guide presents available quantitative data, details the experimental protocols for susceptibility
testing, and illustrates the underlying mechanisms of resistance.

Data Presentation: Comparative Minimum Inhibitory
Concentrations (MIC)

The following tables summarize the Minimum Inhibitory Concentration (MIC) data,
demonstrating the cross-resistance between avilamycin and evernimicin, and the lack thereof
with other antibiotic classes.
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Table 1: Cross-Resistance between Avilamycin and Evernimicin in Enterococcus Species

Avilamycin Susceptibility

Bacterial Species Evernimicin MIC50 (pg/mL)
Status

Enterococcus faecium Susceptible 0.38

Resistant (MIC >16 pg/mL) 3

Enterococcus faecalis Susceptible 0.38

Resistant 3

Data sourced from a study on enterococci from broilers and pigs.

Table 2: Comparative MIC Distributions of Avilamycin and Other Antibiotic Classes against
Gram-Positive Bacteria

While a direct comparative study with a comprehensive panel of antibiotics was not identified in
the literature, the following table compiles MIC range data from various surveillance and
research articles to provide a general comparison. This highlights the distinct susceptibility

profiles.

Enterococcus Staphylococcus
Antibiotic Class faecium MIC Range aureus MIC Range

(ng/mL) (ng/mL)
Avilamycin Orthosomycin Resistant isolates >16 ~ Generally low (<1)
Penicillin B-Lactam 0.5 ->256 0.06 - >8
Vancomycin Glycopeptide 0.5 ->256 0.25-4
Erythromycin Macrolide 0.12 - >256 0.06 - >128
Tetracycline Tetracycline 0.25 - >256 0.12 ->128
Ciprofloxacin Fluoroquinolone 0.12 - >32 0.06 - >32
Linezolid Oxazolidinone 05-8 05-8
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Note: MIC ranges are compiled from multiple sources and represent a general overview.
Specific breakpoints for resistance vary.

Experimental Protocols

The determination of Minimum Inhibitory Concentrations (MICs) for avilamycin and other
antibiotics is crucial for cross-resistance studies. The methodologies generally adhere to the
standards set by the Clinical and Laboratory Standards Institute (CLSI).

Antimicrobial Susceptibility Testing (AST) of Aerobic
Bacteria (e.g., Staphylococcus aureus, Enterococcus

spp.)
The susceptibility testing for aerobic bacteria typically follows the guidelines outlined in CLSI

document M31-A3, "Performance Standards for Antimicrobial Disk and Dilution Susceptibility
Tests for Bacteria Isolated From Animals."

1. Bacterial Strains and Culture Conditions:
e Pure, 24-hour isolates on a suitable culture medium (e.g., Tryptic Soy Agar) are used.

e The inoculum is prepared by suspending colonies in a sterile saline solution to match the
turbidity of a 0.5 McFarland standard (approximately 1 x 108 CFU/mL).

2. Broth Microdilution Method:
e Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium.

» Antibiotic Preparation: Stock solutions of antibiotics are prepared and serially diluted in the
broth to achieve the desired concentration range in 96-well microtiter plates.

 Inoculation: Each well is inoculated with the standardized bacterial suspension.
e Incubation: Plates are incubated at 35°C + 2°C for 16-20 hours in ambient air.

o MIC Determination: The MIC is the lowest concentration of the antibiotic that completely
inhibits visible growth of the organism.
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Antimicrobial Susceptibility Testing (AST) of Anaerobic
Bacteria (e.g., Clostridium perfringens)

For anaerobic bacteria, the procedures are detailed in CLSI document M11-A7, "Methods for
Antimicrobial Susceptibility Testing of Anaerobic Bacteria."

1. Bacterial Strains and Culture Conditions:

 |solates are grown on an appropriate anaerobic medium (e.g., Brucella agar supplemented
with hemin, vitamin K1, and laked sheep blood).

e The inoculum is prepared in a suitable broth, such as Thioglycollate broth, and adjusted to a
0.5 McFarland standard.

2. Agar Dilution Method (Reference Method):
o Medium: Brucella agar supplemented as described above is used.

 Antibiotic Preparation: Serial dilutions of the antibiotics are incorporated into the molten agar
before it solidifies.

« Inoculation: A standardized inoculum is applied to the surface of the agar plates containing
different antibiotic concentrations using a multipoint inoculator.

e [ncubation: Plates are incubated at 35°C + 2°C for 42-48 hours in an anaerobic environment
(e.g., anaerobic chamber or jar).

e MIC Determination: The MIC is the lowest concentration of the antibiotic that prevents the
growth of more than one colony or a fine film of growth.

Mandatory Visualizations

Mechanism of Action and Resistance to Avilamycin and
Evernimicin

The following diagram illustrates the shared mechanism of action of avilamycin and
evernimicin and the key resistance mechanisms that lead to cross-resistance.
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Caption: Mechanism of action and cross-resistance of avilamycin and evernimicin.
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Experimental Workflow for Determining Cross-
Resistance

The following diagram outlines the typical workflow for a cross-resistance study.
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 To cite this document: BenchChem. [Cross-Resistance Profile of Avilamycin Against Other
Antibiotics: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193671#cross-resistance-studies-between-
avilamycin-and-other-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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